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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the critical physical properties of sulfuric
acid (H2S0a4) at various concentrations. Understanding these properties is paramount for the
safe handling, accurate modeling, and effective application of sulfuric acid in research,
development, and manufacturing processes. This document presents key quantitative data in
accessible tabular formats, details the experimental methodologies for property determination,
and offers a visual representation of a general experimental workflow.

Core Physical Properties of Sulfuric Acid Solutions

Sulfuric acid is a strong mineral acid with physical characteristics that vary significantly with its
concentration in agueous solutions. The following sections provide data on density, viscosity,
boiling point, freezing point, and electrical conductivity.

Density

The density of sulfuric acid solutions is a fundamental property that is directly influenced by
both concentration and temperature. As the concentration of sulfuric acid increases, the
density of the solution also increases. Conversely, an increase in temperature will lead to a
decrease in density due to thermal expansion.[1] Accurate density measurements are crucial
for various applications, including battery manufacturing and fertilizer production.[1]

Table 1: Density of Sulfuric Acid Solutions at 20°C
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Concentration (% wiw) Density (g/lcm?)
10 1.066
20 1.139
30 1.218
40 1.303
50 1.395
60 1.498
70 1.611
80 1.727
90 1.814
98 1.836

Data sourced from publicly available chemical engineering handbooks.

Viscosity

The viscosity of sulfuric acid is highly dependent on both its concentration and the ambient
temperature. An increase in concentration and a decrease in temperature will result in a
significant increase in viscosity.[2][3] This property is particularly important in the design of
systems involving fluid transport, such as pumping and mixing, as higher viscosity leads to
increased pressure drop.[3]

Table 2: Viscosity of Sulfuric Acid Solutions at 20°C
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Concentration (% wiw) Viscosity (mPa-s)
10 1.34
20 1.87
30 2.54
40 3.40
50 451
60 6.05
70 8.85
80 14.7
90 21.0
98 25.4

Data compiled from various scientific and engineering sources.

Boiling Point

The boiling point of sulfuric acid solutions increases with concentration, reaching a maximum
at the azeotropic mixture of 98.3% H2S0Oa.[4][5] At this concentration, the vapor and liquid
phases have the same composition, and the mixture boils at a constant temperature of
approximately 338 °C (640 °F).[6][7]

Table 3: Boiling Point of Sulfuric Acid Solutions at Atmospheric Pressure
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Concentration (% wiw) Boiling Point (°C)
10 101
20 103
30 107
40 112
50 121
60 136
70 159
80 193
90 276
98.3 338

Data aggregated from chemical engineering literature.

Freezing Point

The freezing point of sulfuric acid solutions exhibits a more complex relationship with
concentration compared to other properties. Pure sulfuric acid freezes at 10.37 °C.[6] As
water is added, the freezing point decreases significantly, reaching a eutectic point at
approximately -36 °C for a 98% solution.[8] For more dilute solutions, the freezing point rises
again.

Table 4: Freezing Point of Sulfuric Acid Solutions
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Concentration (% wiw) Freezing Point (°C)
10 -5
20 -13
30 -35
40 -60
50 -38
60 -8
70 -10
80 3

90 -11
98 -36
100 104

Data sourced from scientific publications and handbooks.

Electrical Conductivity

The electrical conductivity of sulfuric acid solutions is dependent on the concentration and is a
measure of the solution's ability to conduct an electric current. The conductivity initially
increases with concentration, reaches a maximum, and then decreases at very high
concentrations. This is because conductivity relies on the presence of mobile ions (HsO* and
HSO4™), and at very high concentrations, the increased viscosity and reduced water activity
hinder ion mobility. It's important to note that for a given conductivity value, there could be more
than one possible concentration, making it unsuitable for measurement over the full range
without additional information.[9]

Table 5: Electrical Conductivity of Sulfuric Acid Solutions at 25°C
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Concentration (% wiw) Electrical Conductivity (S/m)
10 43.5
20 68.2
30 81.3
40 79.8
50 69.4
60 54.4
70 37.8
80 22.2
90 10.9
98 1.0

Data compiled from various electrochemical sources.

Experimental Protocols

Accurate determination of the physical properties of sulfuric acid solutions requires precise
and well-defined experimental protocols. The following sections outline the methodologies for
measuring the key properties discussed in this guide.

Density Measurement

Method 1: Hydrometer A hydrometer is a simple and direct instrument for measuring the
specific gravity, and thus the density, of a liquid.

e Preparation: Ensure the sulfuric acid solution is at a known and constant temperature.
Clean and dry the hydrometer and a graduated cylinder of appropriate size.

e Procedure: Carefully pour the sulfuric acid solution into the graduated cylinder, avoiding the
formation of air bubbles. Gently immerse the hydrometer into the solution, allowing it to float
freely.
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» Reading: Read the scale on the hydrometer at the point where the surface of the liquid
meets the stem. The reading should be taken at the bottom of the meniscus.

» Correction: If the measurement temperature deviates from the standard temperature for
which the hydrometer is calibrated, apply a temperature correction factor.

Method 2: Digital Density Meter Digital density meters offer higher precision and automated
measurements based on the oscillating U-tube principle.

 Calibration: Calibrate the instrument using deionized water and a standard of known density.

o Sample Injection: Inject the sulfuric acid solution into the measuring cell, ensuring no air
bubbles are present.

o Measurement: The instrument measures the oscillation period of the U-tube filled with the
sample and calculates the density. The temperature is typically controlled by the instrument.

o Data Recording: The density value is displayed digitally.

Viscosity Measurement

Method: Suspended-Level Viscometer (e.g., Ubbelohde type) This method is suitable for
measuring the kinematic viscosity of transparent liquids.

Apparatus Setup: Clean and dry the viscometer thoroughly. Mount the viscometer vertically
in a constant-temperature water bath.

o Sample Loading: Introduce a precise volume of the sulfuric acid solution into the
viscometer.

o Equilibration: Allow the sample to reach thermal equilibrium with the water bath (typically 15-
20 minutes).

o Measurement: Using a pipette bulb, draw the liquid up through the capillary tube to a point
above the upper timing mark. Release the suction and measure the time it takes for the
liquid meniscus to fall from the upper to the lower timing mark.

© 2025 BenchChem. All rights reserved. 7/12 Tech Support


https://www.benchchem.com/product/b1172036?utm_src=pdf-body
https://www.benchchem.com/product/b1172036?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Calculation: The kinematic viscosity is calculated by multiplying the measured flow time by
the viscometer's calibration constant. The dynamic viscosity can then be determined by
multiplying the kinematic viscosity by the density of the solution at the same temperature.

Boiling Point Determination
Method 1: Distillation This method is suitable for determining the boiling point of a liquid

sample.

o Apparatus Setup: Assemble a simple distillation apparatus consisting of a round-bottom
flask, a condenser, a thermometer, and a receiving flask. Add a few boiling chips to the
round-bottom flask containing the sulfuric acid solution.

e Heating: Gently heat the flask.

o Measurement: As the solution boils and the vapor rises, the thermometer bulb should be
positioned so that it is fully immersed in the vapor phase but not touching the liquid. The
temperature will stabilize at the boiling point of the solution.

e Pressure Correction: Record the atmospheric pressure. If the pressure is not at 1 atm, a
correction may be necessary.

Method 2: Reflux A reflux setup can also be used to determine the boiling point.

o Apparatus Setup: Place the sulfuric acid solution and boiling chips in a round-bottom flask.
Attach a condenser vertically to the flask.

o Heating: Heat the flask to bring the solution to a boil. The vapor will travel up into the
condenser, re-condense, and fall back into the flask.

o Measurement: Place a thermometer in the vapor path below the condenser. The stable
temperature reading will be the boiling point.

Freezing Point Determination

Method: Cooling Curve This method involves monitoring the temperature of the solution as it is
cooled.

© 2025 BenchChem. All rights reserved. 8/12 Tech Support


https://www.benchchem.com/product/b1172036?utm_src=pdf-body
https://www.benchchem.com/product/b1172036?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Sample Preparation: Place the sulfuric acid solution in a test tube.
e Cooling: Immerse the test tube in a cooling bath (e.g., an ice-salt mixture or a cryostat).

o Temperature Monitoring: Place a calibrated thermometer or temperature probe in the
solution and record the temperature at regular intervals as the solution cools.

o Data Analysis: Plot the temperature as a function of time. The freezing point is the
temperature at which the cooling curve plateaus, indicating the phase transition from liquid to
solid. For solutions that supercool, the freezing point is the highest temperature reached
after solidification begins.

Electrical Conductivity Measurement

Method: Conductivity Meter A conductivity meter with an appropriate probe is used for this
measurement.

o Probe Selection: For sulfuric acid, a probe made of corrosion-resistant materials, such as a
toroidal (electrodeless) conductivity sensor, is recommended to prevent damage to the
electrodes.[10][11]

» Calibration: Calibrate the conductivity meter using standard solutions of known conductivity.

o Measurement: Immerse the probe in the sulfuric acid solution, ensuring it is fully
submerged and free of air bubbles.

o Reading: Allow the reading to stabilize and record the conductivity value. The measurement
should be performed at a known and constant temperature, as conductivity is temperature-
dependent.

Experimental Workflow Visualization

The following diagram illustrates a generalized workflow for determining the physical properties
of a sulfuric acid solution.
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A generalized workflow for determining the physical properties of sulfuric acid solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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